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Compound of Interest

Compound Name: TG8-260

Cat. No.: B10856362

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for handling the
second-generation EP2 antagonist, TG8-260. The following procedural guidance is intended to
ensure the safe handling, use, and disposal of this potent research compound.

As a potent and selective inhibitor of the EP2 receptor and a potent inhibitor of CYP450
enzymes, TG8-260 requires careful handling to minimize exposure and ensure experimental
integrity.[1][2][3] Adherence to the following personal protective equipment (PPE) and
operational protocols is critical.

Personal Protective Equipment (PPE)

A comprehensive Safety Data Sheet (SDS) for TG8-260 was not publicly available at the time
of this writing. The following PPE recommendations are based on standard laboratory
procedures for handling potent, non-volatile, small-molecule compounds. Users must consult
the specific SDS provided by their supplier for detailed and definitive guidance.
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PPE Category Specification Purpose

. L Prevents skin contact and
Hand Protection Nitrile or neoprene gloves. ]
absorption.

ANSI Z87.1-compliant safety
) ] Protects eyes from splashes
Eye Protection glasses or chemical splash

| and airborne particles.
goggles.

A standard laboratory coat. A

chemically resistant apron Provides a barrier against

Body Protection should be worn over the lab spills and contamination of
coat when handling larger personal clothing.
quantities.

Not generally required for

handling small quantities in a o )
) ] Protects against inhalation of
Respiratory well-ventilated area. Use a ) )
» ) ) ] airborne particles.
certified respirator if creating

aerosols.

Experimental Workflow and Handling

The proper handling of TG8-260 is crucial for both personnel safety and the quality of
experimental results. The following diagram outlines the recommended workflow for handling
this compound, from receipt to disposal.
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Caption: Safe handling workflow for TG8-260.
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Disposal Plan

All waste materials contaminated with TG8-260, including unused compound, solutions, and
contaminated consumables (e.g., pipette tips, gloves), must be disposed of as chemical waste.
Follow all local, state, and federal regulations for hazardous waste disposal. Do not dispose of
TG8-260 down the drain or in regular trash. Collect all waste in a clearly labeled, sealed
container for pickup by your institution's environmental health and safety department.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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